Cas no 2228564-66-5 (2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane)

• Product Name: 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane
• CAS No: 2228564-66-5
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6583557
• PubChem ID: 165722606
• Update Time: 2025-06-28

2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane
• EN300-1959386
• 2228564-66-5
• 2-[3-fluoro-5-(trifluoromethyl)phenyl]-2-methyloxirane

• Inchi： 1S/C10H8F4O/c1-9(5-15-9)6-2-7(10(12,13)14)4-8(11)3-6/h2-4H,5H2,1H3
• InChI Key： ZUMKIRADKWJLDV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(C)CO1

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane

Introduction to 2-3-Fluoro-5-(Trifluoromethyl)phenyl-2-Methyloxirane (CAS No. 2228564-66-5)

2-3-Fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane (CAS No. 2228564-66-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a fluoro-substituted phenyl ring and a methyloxirane moiety. The combination of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The fluorine atoms in the phenyl ring contribute to the compound's high chemical stability and enhanced biological activity. Fluorine substitution is a common strategy in drug design to improve the pharmacokinetic properties of molecules, such as their solubility, metabolic stability, and binding affinity to target proteins. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule and enhance its reactivity in various chemical transformations.

The methyloxirane moiety, on the other hand, is a highly reactive functional group that can undergo a variety of ring-opening reactions. These reactions are often used to introduce new functional groups or to form complex molecular architectures. The presence of the methyloxirane group in 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane makes it an excellent starting material for the synthesis of chiral compounds, which are crucial in pharmaceutical and agrochemical applications.

Recent research has highlighted the potential applications of 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane in the development of novel drugs and therapeutic agents. For instance, studies have shown that compounds derived from this intermediate exhibit potent antiviral and anticancer activities. One notable example is the synthesis of a series of fluorinated oxiranes that demonstrated significant inhibition of viral replication in vitro. These findings underscore the importance of fluorine substitution in enhancing the biological activity of small molecules.

In addition to its pharmaceutical applications, 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane has also found use in materials science. The unique combination of fluorine atoms and the oxirane ring makes it an attractive candidate for the development of advanced polymers and coatings. These materials often exhibit improved thermal stability, chemical resistance, and mechanical properties, making them suitable for a wide range of industrial applications.

The synthesis of 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane typically involves multi-step procedures that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, epoxidation reactions, and fluorination steps. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing both cost and environmental impact.

From a safety perspective, handling 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane requires adherence to standard laboratory safety protocols due to its reactivity and potential for forming unstable intermediates. Proper personal protective equipment (PPE) should be worn at all times, and reactions should be conducted under inert conditions to minimize risks.

In conclusion, 2-3-fluoro-5-(trifluoromethyl)phenyl-2-methyloxirane (CAS No. 2228564-66-5) is a highly versatile compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique molecular structure endows it with valuable chemical properties that make it an indispensable intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.